3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole-5-carbonitrile
Cat. No. B1628393
M. Wt: 237.3 g/mol
InChI Key: HNOKHIURIJOQKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07951940B2
Procedure details
To an argon-purged round bottom flask fitted with a magnetic stirbar containing an orange solution of 5-cyanoindole (48) (250 mg, 1.76 mmol) dissolved in absolute ethanol (10 mL) were added 1-methyl-4-piperidone (0.43 mL, 3.50 mmol) and pyrrolidine (0.44 mL, 5.27 mmol). The reaction vessel was fitted with a condenser and transferred to an oil bath preheated to 80° C. The reaction was stirred at this temperature for 44 hrs. As no starting material remained (TLC 5% 2M NH3 in methanol/95% CH2Cl2) the reaction was cooled to room temperature followed by additional cooling in the fridge. As no precipitate formed, the reaction was concentrated under reduced pressure to afford an orange oil. The oil was redissolved in ethanol (20 mL) and the solvent removed under reduced pressure. This was repeated once more, and then the final residue was treated with ethanol and left in the fridge for 2 hrs. The precipitate which formed was collected by vacuum filtration and washed with hexanes (205 mg of pale yellow solid, compound 49, 48.7%) 1H NMR (DMSO) δ 11.90 (br s, NH), 8.51 (s, 1H), 7.80 (s, 1H), 7.77-7.74 (d, J=8.7 Hz, 1H), 7.68-7.65 (d, J=8.1 Hz, 1H), 6.41 (s, 1H), 3.53 (s, 2H), 3.27-3.26 (d, J=2.4 Hz, 2H), 2.79-2.77 (d, J=4.5 Hz, 2H), 2.72-2.71 (d, J=1.5 Hz, 3H).
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:4]=[C:5]2[C:9](=[CH:10][CH:11]=1)[NH:8][CH:7]=[CH:6]2)#[N:2].[CH3:12][N:13]1[CH2:18][CH2:17][C:16](=O)[CH2:15][CH2:14]1.N1CCCC1.N>C(O)C.CO>[CH3:12][N:13]1[CH2:14][CH:15]=[C:16]([C:6]2[C:5]3[C:9](=[CH:10][CH:11]=[C:3]([C:1]#[N:2])[CH:4]=3)[NH:8][CH:7]=2)[CH2:17][CH2:18]1
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Inputs
Step One
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Name
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|
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Quantity
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250 mg
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Type
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reactant
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Smiles
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C(#N)C=1C=C2C=CNC2=CC1
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Step Two
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Name
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|
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Quantity
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0.43 mL
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Type
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reactant
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Smiles
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CN1CCC(CC1)=O
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|
Name
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|
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Quantity
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0.44 mL
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Type
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reactant
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Smiles
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N1CCCC1
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Step Four
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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solvent
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Smiles
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CO
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Step Six
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction was stirred at this temperature for 44 hrs
|
|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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To an argon-purged round bottom flask
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CUSTOM
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Type
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CUSTOM
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|
Details
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fitted with a magnetic stirbar
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The reaction vessel was fitted with a condenser
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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transferred to an oil bath
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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preheated to 80° C
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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by additional cooling in the fridge
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CUSTOM
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Type
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CUSTOM
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|
Details
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As no precipitate formed
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the reaction was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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to afford an orange oil
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent removed under reduced pressure
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ADDITION
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Type
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ADDITION
|
|
Details
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the final residue was treated with ethanol
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WAIT
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Type
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WAIT
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Details
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left in the fridge for 2 hrs
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Duration
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2 h
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The precipitate which formed
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FILTRATION
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Type
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FILTRATION
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|
Details
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was collected by vacuum filtration
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WASH
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Type
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WASH
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|
Details
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washed with hexanes (205 mg of pale yellow solid, compound 49, 48.7%) 1H NMR (DMSO) δ 11.90 (br s, NH), 8.51 (s, 1H), 7.80 (s, 1H), 7.77-7.74 (d, J=8.7 Hz, 1H), 7.68-7.65 (d, J=8.1 Hz, 1H), 6.41 (s, 1H), 3.53 (s, 2H), 3.27-3.26 (d, J=2.4 Hz, 2H), 2.79-2.77 (d, J=4.5 Hz, 2H), 2.72-2.71 (d, J=1.5 Hz, 3H)
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Outcomes
Product
Details
Reaction Time |
44 h |
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Name
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|
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Type
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|
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Smiles
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CN1CCC(=CC1)C1=CNC2=CC=C(C=C12)C#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
